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Introduction
5-O-Methyldalbergiphenol, a naturally occurring phenolic compound found in plant species of

the Dalbergia genus, such as Dalbergia odorifera and Dalbergia sissoo, has garnered interest

for its potential therapeutic applications. As a member of the neoflavonoid class of polyphenols,

it is being investigated for a range of biological activities, including anti-inflammatory,

antioxidant, anticancer, and neuroprotective effects. The heartwood of Dalbergia species, rich

in these compounds, has been used in traditional medicine for various ailments.[1][2] This

document provides an overview of the potential therapeutic applications of 5-O-
Methyldalbergiphenol, supported by available data, and includes detailed experimental

protocols for its investigation.

Potential Therapeutic Applications
The therapeutic potential of 5-O-Methyldalbergiphenol and related compounds from

Dalbergia species is being explored in several key areas:

Anti-inflammatory Effects: Chronic inflammation is a key factor in numerous diseases.

Phenolic compounds from Dalbergia have demonstrated anti-inflammatory properties,

suggesting a role for 5-O-Methyldalbergiphenol in managing inflammatory conditions.[3]
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Bone Health: Research on the related compound Dalbergiphenol (DGP) has shown promise

in preventing bone loss in models of osteoporosis, indicating a potential application in bone-

related disorders.[4][5]

Anticancer Activity: Various compounds isolated from Dalbergia odorifera have exhibited

cytotoxic effects against cancer cell lines, making 5-O-Methyldalbergiphenol a candidate

for further investigation in oncology.[3][6]

Antioxidant Properties: As a phenolic compound, 5-O-Methyldalbergiphenol is expected to

possess antioxidant properties, which are beneficial in combating oxidative stress-related

diseases.[7]

Neuroprotection: Polyphenols are known to have neuroprotective effects, and compounds

from Dalbergia odorifera have been evaluated for their potential in neurological disorders.[1]

Data Presentation
The following tables summarize the quantitative data available for 5-O-Methyldalbergiphenol
and related compounds, providing a comparative overview of their biological activities.

Table 1: Anti-inflammatory Activity

Compound Assay Cell Line IC50 (µM) Reference

Neoflavonoid

from D.

melanoxylon

Nitric Oxide (NO)

Production

Inhibition

RAW 246.7 23.14 ± 0.30 [1]

Neoflavonoid

from D.

melanoxylon

Nitric Oxide (NO)

Production

Inhibition

RAW 246.7 19.46 ± 1.02 [1]

Table 2: Cytotoxic Activity
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Compound Cell Line IC50 (µM) Reference

2'-O-

methoxyisoliquiritigeni

n from D. odorifera

A-549 (Lung

Carcinoma)

Similar to 5-

Fluorouracil
[3]

2'-O-

methoxyisoliquiritigeni

n from D. odorifera

SK-MEL-2

(Melanoma)

Similar to 5-

Fluorouracil
[3]

2'-O-

methoxyisoliquiritigeni

n from D. odorifera

SK-OV-3 (Ovarian

Adenocarcinoma)

Similar to 5-

Fluorouracil
[3]

Table 3: Antioxidant Activity

No specific IC50 values for 5-O-Methyldalbergiphenol were identified in the literature search.

The general antioxidant potential of phenolic compounds is well-established.

Signaling Pathways
RANKL/OPG Signaling Pathway in Bone Metabolism
Studies on Dalbergiphenol (DGP), a closely related compound, have elucidated its role in bone

health through the modulation of the Receptor Activator of Nuclear Factor-κB Ligand (RANKL)

and Osteoprotegerin (OPG) signaling pathway. This pathway is critical in regulating bone

remodeling by controlling the formation and activity of osteoclasts, the cells responsible for

bone resorption.

In conditions like osteoporosis, an excess of RANKL leads to increased osteoclast activity and

bone loss. Dalbergiphenol has been shown to decrease the mRNA expression of RANKL and

increase the expression of OPG, a decoy receptor that inhibits RANKL.[5] This modulation

helps to restore the balance between bone formation and resorption.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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